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Abietylamine (CAS 61790-47-4), also known as rosin amine, is an amine derivative derived from pine

oleoresin [1]. It is characterized by its transparent viscous liquid form and a distinct alkaline, woody odor

[1]. In asphalt applications, it functions as a cationic emulsifier [1].

The "amine" group in its structure carries a positive charge, which facilitates the formation of a stable oil-in-

water emulsion where cationic asphalt droplets are dispersed in the aqueous phase. These positively charged

droplets are strongly attracted to the typically negatively charged surfaces of mineral aggregates, ensuring

excellent adhesion and coating [2].

Key Advantages and Applications

Rosin amine is valued in asphalt emulsions for several driving factors [1]:

Adhesion Promotion: It acts as a tackifier, enhancing the bond strength between asphalt and

aggregates.
Bio-based and Sustainable: As a derivative of tree resins, it is a renewable and eco-friendly

alternative to petroleum-derived emulsifiers.
Cost-Effectiveness: It is widely available and considered a cost-effective option compared to some

synthetic additives.
Versatility: It is suitable for applications such as chip seals, fog seals, and potentially in mixes using

Reclaimed Asphalt Pavement (RAP).
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Potential Formulation Guidelines

The table below outlines the general components of a cationic asphalt emulsion. Note that the exact dosage

of abietylamine is a critical but unavailable parameter from the search results and must be determined

empirically.

Component Typical Function & Characteristics
Status of Specific Data for
Abietylamine

Asphalt
Binder

The dispersed phase; constitutes 50-75% of
the emulsion; properties determine residual

performance [2] [3].

Not specific to abietylamine.

Water The continuous phase; must be suitable for

emulsion production (free of certain minerals)
[2].

Not specific to abietylamine.

Abietylamine Primary cationic emulsifier; stabilizes
droplets and controls breaking time [1].

Exact dosage not found. Typically
requires lab optimization (e.g.,

0.1%-2.5% by weight).

Acid (e.g.,
HCl)

Used to protonate the amine, forming a salt

and enhancing water solubility; establishes
acidic pH [4].

Specific type and concentration not
found.

Additives Polymers, salts, or stabilizers may be added
to modify emulsion properties [2].

Not specific to abietylamine.

The following diagram illustrates the general workflow for creating and testing an asphalt emulsion, which

would apply to emulsions formulated with abietylamine.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s13213852?utm_src=pdf-body
https://www.asphaltmagazine.com/an-introduction-to-asphalt-emulsions/
https://www.sciencedirect.com/topics/engineering/asphalt-emulsion
https://www.asphaltmagazine.com/an-introduction-to-asphalt-emulsions/
https://infinitymarketresearch.com/report/rosin-amine-market/25635
https://www.sciencedirect.com/science/article/abs/pii/S0950061818308341
https://www.asphaltmagazine.com/an-introduction-to-asphalt-emulsions/
https://www.smolecule.com/products/s13213852?utm_src=pdf-body
https://www.smolecule.com/products/s13213852?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Prepare Aqueous Phase
(Dissolve Abietylamine in water, adjust pH with acid)
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(Asphalt: 120-160°C

Aqueous Phase: 40-60°C)

Emulsify
(Add asphalt to aqueous phase

in a colloid mill)

Cool and Store

Quality Control Testing

Click to download full resolution via product page

Diagram 1: Generalized workflow for the production of a cationic asphalt emulsion.

Recommended Experimental Evaluation Protocols

Once an emulsion is produced using the general workflow above, the following tests are critical for

evaluating its performance. These methods are standard for asphalt emulsions and would be applied to an

abietylamine-stabilized product.

Emulsion Stability Test

Objective: To determine the storage stability of the emulsion and its resistance to settling or

coalescence.
Method:
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Place a 500 mL sample of the freshly made emulsion in a sealed glass cylinder.

Store it at ambient temperature (e.g., 25°C) for 24 hours (or 5 days for long-term stability) [3].
After the storage period, carefully withdraw a 50 mL sample from the top and another from the

bottom.
Measure the asphalt residue content in both samples via evaporation (e.g., ASTM D6934).

Analysis: The difference in residue content between the top and bottom samples should be less than
1% after 1 day to be considered stable [3]. A higher value indicates sedimentation or instability.

Coating and Adhesion Test

Objective: To visually assess the emulsifier's ability to coat aggregate and resist stripping in the

presence of water.
Method:

Weigh 100 grams of dry aggregate (e.g., granite or silica sand) at room temperature.
Add 4 grams of emulsion and mix thoroughly for 2 minutes.

Observe and rate the degree of coating on the aggregate (e.g., >90% coating is good).
To test for water resistance, submerge the coated aggregate in distilled water for a set time

(e.g., 24 hours).
Observe and rate the retained coating. Poor adhesion will result in significant stripping of

asphalt from the aggregate surface.

Viscosity Measurement

Objective: To ensure the emulsion has suitable flow properties for its intended application (e.g.,

spraying or mixing).
Method:

Use a rotational viscometer equipped with appropriate spindles.
Condition the emulsion sample in a temperature-controlled water bath (e.g., 25°C).

Measure the viscosity at a defined shear rate.
Analysis: Compare results to specification requirements for the target emulsion grade (e.g., SS, MS,

RS) [2]. Viscosity is highly dependent on asphalt content and droplet size [3].

Residue Performance Testing

Objective: To evaluate the properties of the residual asphalt binder after the emulsion has broken

and cured.
Method:
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Recover the asphalt residue from the emulsion by forcing it to break (e.g., with a chemical

breaker like calcium chloride) or by oven evaporation.
Subject the recovered binder to standard asphalt tests, including Penetration (ASTM D5),

Softening Point (ASTM D36), and Ductility (ASTM D113) [3].
Analysis: These tests determine the final hardness, thermal susceptibility, and flexibility of the binder

in the pavement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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